Cas no 54512-79-7 (Benzo1,2,5thiadiazole-5,6-dicarbonitrile)

• Product Name: Benzo1,2,5thiadiazole-5,6-dicarbonitrile
• CAS No: 54512-79-7
• MF: C₈H₂N₄S
• MW: 186.19327878952
• MDL: MFCD27964187
• CID: 3036255
• PubChem ID: 10921228
• Update Time: 2025-08-05

Benzo1,2,5thiadiazole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• benzo[c]-[1,2,5]thiadiazole-5,6-dicarbonitrile
• 2,1,3-Benzothiadiazol-5,6-dicarbonitril;2,1,3-benzothiadiazole-5,6-dicarbonitrile;benzo[1,2,5]thiadiazole-5,6-dicarbonitrile;5,6-dicyano-2,1,3-benzothiadiazole;
• 5,6-Dicyano-2,1,3-benzothiadiazole
• Benzo[1,2,5]thiadiazole-5,6-dicarbonitrile
• EN300-320744
• AS-6318
• MFCD27964187
• SCHEMBL257286
• 54512-79-7
• 2,1,3-Benzothiadiazole-5,6-dicarbonitrile
• G69200
• BENZO[C][1,2,5]THIADIAZOLE-5,6-DICARBONITRILE
• Benzo1,2,5thiadiazole-5,6-dicarbonitrile

• MDL： MFCD27964187
• Inchi： 1S/C8H2N4S/c9-3-5-1-7-8(12-13-11-7)2-6(5)4-10/h1-2H
• InChI Key： XLZSBKCPMZTXRO-UHFFFAOYSA-N
• SMILES： S1N=C2C=C(C#N)C(C#N)=CC2=N1

Computed Properties

• Exact Mass: 186.00000
• Monoisotopic Mass: 186.00001725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.60000
• LogP: 1.43466

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds